Cas no 97567-79-8 (4-tert-butyl-1,3-oxazol-2-amine)

• Product Name: 4-tert-butyl-1,3-oxazol-2-amine
• CAS No: 97567-79-8
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD13189376
• CID: 842433
• PubChem ID: 13430323
• Update Time: 2024-10-25

4-tert-butyl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)oxazol-2-amine
• 2-Oxazolamine, 4-(1,1-dimethylethyl)-
• 4-tert-butyl-1,3-oxazol-2-amine
• 4-(1,1-Dimethylethyl)-2-oxazolamine (ACI)
• 2-Amino-4-tert-butyl-1,3-oxazole
• 4-tert-butyloxazol-2-amine
• DTXSID80540575
• AKOS011343908
• MFCD13189376
• 97567-79-8
• CS-0143424
• SCHEMBL3712929
• AB68296
• EN300-198945
• DB-367986
• A915371
• F2145-0318
• F30963

• MDL： MFCD13189376
• Inchi： 1S/C7H12N2O/c1-7(2,3)5-4-10-6(8)9-5/h4H,1-3H3,(H2,8,9)
• InChI Key： FTOYMHROZMWLAH-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=COC=1N

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

4-tert-butyl-1,3-oxazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C